Nickel chromium

• IUPAC Name: chromium;nickel
• InChI: InChI=1S/Cr.Ni
• InChI Key: VNNRSPGTAMTISX-UHFFFAOYSA-N
• Canonical SMILES: [Cr].[Ni]
• Molecular Formula: CrNi
• Molecular Weight: 110.689 g/mol
• CAS No.: 11106-97-1

Description

Nickel chromium, also known as nichrome, is a family of alloys composed primarily of nickel and chromium. These alloys are renowned for their high resistance to oxidation and corrosion, as well as their ability to withstand high temperatures. This compound alloys are commonly used in applications such as resistance wire, heating elements, and various industrial processes .

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of nickel chromium alloys typically involves the melting of nickel and chromium metals in a smelting furnace. The process can be carried out in an atmosphere, vacuum, or under the protection of inert gas. The alloying furnace temperature is controlled between 2000°C to 5000°C, and the melt is refined at temperatures ranging from 3000°C to 5600°C .

Industrial Production Methods: Industrial production of this compound alloys involves continuous or semi-continuous casting. The molten alloy is poured into pre-heated metal molds or crystallizers to form ingots. This method ensures low oxidation and burning loss, high yield, and reduced energy consumption .

Chemical Reactions Analysis

Types of Reactions: Nickel chromium alloys undergo various chemical reactions, including oxidation, reduction, and substitution. When heated in air, this compound develops a protective layer of chromium oxide, which prevents further oxidation .

Common Reagents and Conditions:

Oxidation: this compound alloys oxidize to form a stable chromium oxide layer at high temperatures.

Reduction: Electrorefining processes can reduce nickel and chromium ions to their metallic states.

Substitution: this compound alloys can undergo substitution reactions with other metals to form different alloys.

Major Products:

Oxidation: Formation of chromium oxide (Cr₂O₃) and nickel oxide (NiO).

Reduction: Metallic nickel and chromium.

Substitution: Various nickel-based and chromium-based alloys.

Scientific Research Applications

Nickel chromium alloys have a wide range of scientific research applications:

Chemistry: Used as heating elements in laboratory equipment due to their high resistance to oxidation and corrosion.

Biology: Employed in the fabrication of medical devices and dental restorations.

Medicine: Utilized in the production of surgical instruments and implants due to their biocompatibility.

Industry: Widely used in the manufacturing of resistance wires, thermocouples, and high-temperature furnaces.

Mechanism of Action

The mechanism by which nickel chromium exerts its effects is primarily through the formation of a protective chromium oxide layer. This layer is thermodynamically stable in air and prevents further oxidation of the alloy. Additionally, the high mechanical strength and creep resistance of this compound alloys contribute to their durability and effectiveness in various applications .

Comparison with Similar Compounds

Nickel Iron: Similar in terms of high-temperature resistance but lacks the same level of oxidation resistance as nickel chromium.

Chromium Cobalt: Offers excellent corrosion resistance but is more brittle compared to this compound.

Nickel Copper: Known for its good electrical conductivity but does not perform as well at high temperatures as this compound.

Uniqueness of this compound: this compound alloys are unique due to their combination of high resistance to oxidation, corrosion, and high temperatures. This makes them ideal for applications requiring durability and stability under extreme conditions .

Biological Activity

Nickel (Ni) and chromium (Cr) are heavy metals that pose significant health risks due to their biological activity. This article explores the biological mechanisms through which nickel and chromium exert their toxic effects, highlighting relevant research findings, case studies, and data tables.

Mechanisms of Toxicity

Both nickel and chromium are known to induce oxidative stress, leading to cellular damage. The following mechanisms have been identified:

• Oxidative Stress : Exposure to nickel and chromium generates reactive oxygen species (ROS), which can damage cellular components, including lipids, proteins, and DNA. This oxidative stress is a common pathway leading to various health issues .
• Genotoxic Effects : Chromium, particularly in its hexavalent form (Cr(VI)), is recognized for its genotoxic properties. It has been shown to cause DNA damage, resulting in mutations that can lead to cancer . Nickel also exhibits genotoxicity but primarily through different pathways, such as hypoxic responses and chromatin structure alterations .
• Cellular Responses : Nickel exposure has been linked to changes in gene expression related to chromatin remodeling and hypoxia. In contrast, chromium exposure primarily activates pathways associated with DNA repair and apoptosis .

Research Findings

A comparative study using H4-II-E-C3 rat liver-derived cell lines assessed the gene expression changes upon exposure to nickel (II) chloride (NiCl₂), cadmium chloride (CdCl₂), and sodium dichromate (Na₂Cr₂O₇). Key findings include:

• A total of 992 probe sets were identified as differentially expressed due to metal exposure, with 430 linked to nickel, 456 to chromium, and 288 to cadmium .
• The study demonstrated distinct gene expression profiles for each metal, indicating unique biological responses. For example, nickel exposure was associated with genes involved in iron metabolism, while chromium affected genes related to DNA damage response .

Case Studies

• Occupational Exposure : A pooled analysis of 14 case-control studies indicated an increased risk of lung cancer associated with occupational exposure to hexavalent chromium and nickel. The study included over 16,000 lung cancer cases and highlighted the carcinogenic potential of these metals in industrial settings .
• Genotoxicity Assessment : A study measured serum levels of 8-hydroxy-2'-deoxyguanosine (8-OHdG), a marker of oxidative DNA damage. Results indicated that serum 8-OHdG levels increased significantly in individuals exposed to chromium and nickel, suggesting a direct link between exposure and DNA damage .

Table 1: Differential Gene Expression in Response to Metal Exposure

Metal	Total Differentially Expressed Genes	Unique Genes	Common Genes
Nickel	430	320	110
Chromium	456	350	106
Cadmium	288	210	78

Table 2: Health Risks Associated with Nickel and Chromium Exposure

Health Effect	Nickel Exposure	Chromium Exposure
Lung Cancer	Yes	Yes
Skin Allergies	Yes	Yes
Kidney Damage	Yes	No
DNA Damage	Possible	Yes
Respiratory Issues	Yes	Yes